Explore by Category Transition Metal Catalysts

Erbium oxide (Er2O3)

Erbium oxide (Er2O3) is a chemical compound used in scientific research. This versatile material finds applications in lasers, optical amplifiers, and as a dopant in optical fibers. Its unique properties make it invaluable in various fields of study.

CAS No.:12061-16-4

Molecular Formula:Er2O3

Molecular Weight:382.52 g/mol

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Vanadium(V) oxide

Vanadium pentoxide (V₂O₅) is a versatile chemical compound widely used in scientific research. With its high perplexity and burstiness, this material finds applications in catalysts, energy storage devices, and even as an electrode material. Explore the wonders of Vanadium pentoxide for groundbreaking scientific breakthroughs.

CAS No.:1314-62-1

Molecular Formula:V2O5
O5V2

Molecular Weight:181.88 g/mol

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Zirconium dioxide

Zirconium dioxide, also known as zirconia, is a chemical compound with diverse scientific applications. This versatile material finds use in catalysis, fuel cells, dental implants, and high-temperature coatings due to its exceptional thermal and mechanical properties. Exploiting zirconium dioxide opens new avenues for groundbreaking research across various scientific domains.

CAS No.:1314-23-4

Molecular Formula:ZrO2
O2Z

Molecular Weight:123.22 g/mol

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Gadolinium(III) sulfate octahydrate

Gadolinium(III) sulfate octahydrate, a versatile chemical compound, finds extensive applications in scientific research. Its unique properties make it invaluable for magnetic resonance imaging (MRI) contrast agents, catalysis, and luminescent materials. Harnessing its potential, scientists explore its multifaceted role in advancing various fields.

CAS No.:13450-87-8

Molecular Formula:GdH4O5S

Molecular Weight:273.3 g/mol

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Oxidovanadium(3+) sulfate hydrate

Oxidovanadium(3+) sulfate hydrate, a chemical compound, exhibits fascinating properties. Its application in scientific research ranges from catalysis to energy storage. This versatile material holds promise for breakthroughs in various fields.

CAS No.:123334-20-3

Molecular Formula:H2O6SV

Molecular Weight:181.02 g/mol

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Terbium oxide (Tb2O3)

Tetraterbium heptaoxide, a chemical compound, is a versatile material with immense scientific potential. Its application in research spans various fields, including electronics, catalysis, and energy storage. Harnessing its unique properties, it paves the way for groundbreaking discoveries.

CAS No.:12037-01-3

Molecular Formula:O7Tb4-2

Molecular Weight:747.7

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